(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
Brand Name:
Vulcanchem
CAS No.:
127559-33-5
VCID:
VC21296409
InChI:
InChI=1S/C15H23NO4/c1-15(2,3)20-14(18)16-13(9-17)11-19-10-12-7-5-4-6-8-12/h4-8,13,17H,9-11H2,1-3H3,(H,16,18)
SMILES:
CC(C)(C)OC(=O)NC(CO)COCC1=CC=CC=C1
Molecular Formula:
C15H23NO4
Molecular Weight:
281.35 g/mol
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol
CAS No.: 127559-33-5
Cat. No.: VC21296409
Molecular Formula: C15H23NO4
Molecular Weight: 281.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127559-33-5 |
|---|---|
| Molecular Formula | C15H23NO4 |
| Molecular Weight | 281.35 g/mol |
| IUPAC Name | tert-butyl N-(1-hydroxy-3-phenylmethoxypropan-2-yl)carbamate |
| Standard InChI | InChI=1S/C15H23NO4/c1-15(2,3)20-14(18)16-13(9-17)11-19-10-12-7-5-4-6-8-12/h4-8,13,17H,9-11H2,1-3H3,(H,16,18) |
| Standard InChI Key | MSIDLARYVJJEQY-CYBMUJFWSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@H](CO)COCC1=CC=CC=C1 |
| SMILES | CC(C)(C)OC(=O)NC(CO)COCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CO)COCC1=CC=CC=C1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator